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Compound of Interest

6-Acetonyl-N-methyl-
Compound Name:

dihydrodecarine

Cat. No.: B595266

For Researchers, Scientists, and Drug Development Professionals

Abstract

6-Acetonyl-N-methyl-dihydrodecarine, a natural benzophenanthridine alkaloid isolated from
plants of the Zanthoxylum genus, has emerged as a compound of interest for its potential
therapeutic applications. This technical guide provides a comprehensive overview of its
documented biological activities, focusing on its potential as a larvicide and a neuroprotective
agent. This document summarizes the available quantitative data, details relevant experimental

protocols, and visualizes key experimental workflows to facilitate further research and
development.

Physicochemical Properties
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Property Value Reference
CAS Number 1253740-09-8 N/A
Molecular Formula C23H21:NOs N/A
Molecular Weight 391.42 g/mol N/A
Appearance Brown amorphous powder [1]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl N/A
Acetate, DMSO, Acetone

Potential Therapeutic Applications

Current research suggests two primary areas of therapeutic potential for 6-Acetonyl-N-methyl-
dihydrodecarine: as a mosquito larvicide for malaria vector control and as a neuroprotective
agent for neurodegenerative diseases.

Larvicidal Activity against Anopheles gambiae

6-Acetonyl-N-methyl-dihydrodecarine has demonstrated significant larvicidal activity against
Anopheles gambiae, a primary vector for malaria.

Concentration . .
Compound (mglL) Larval Mortality (%) Time (hours)
mg

6-Acetonyl-N-methyl-
) , 250 98.3 24
dihydrodecarine

This protocol is adapted from the methodology described by Tchoumbougnang et al. (2011).
» Test Organisms: Late third or early fourth instar larvae of Anopheles gambiae.

o Sample Preparation: Dissolve 6-Acetonyl-N-methyl-dihydrodecarine in a suitable solvent
(e.g., DMSO) to prepare a stock solution. Prepare serial dilutions to achieve the desired final

concentrations.
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o Bioassay:

o

Place 20 larvae in a beaker containing 100 mL of distilled water.

[¢]

Add the appropriate volume of the test solution to achieve the target concentration.

[¢]

A control group containing the same volume of the solvent should be run in parallel.

[e]

Each concentration should be tested in triplicate.

o Observation: Record larval mortality after 24 hours of exposure. Larvae are considered dead
if they are immobile and do not respond to probing with a needle.

o Data Analysis: Calculate the percentage of mortality for each concentration. Probit analysis
can be used to determine the LCso (lethal concentration required to kill 50% of the larvae).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide to its Therapeutic Potential]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b595266#potential-therapeutic-applications-of-6-
acetonyl-n-methyl-dihydrodecarine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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